N-[(tert-butylcarbamoyl)amino]-1,2,3,6-tetrahydropyridine

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: 1-tert-butyl-3-(3,6-dihydro-2H-pyridin-1-yl)urea
• InChI: InChI=1S/C10H19N3O/c1-10(2,3)11-9(14)12-13-7-5-4-6-8-13/h4-5H,6-8H2,1-3H3,(H2,11,12,14)
• InChI Key: QNBIJKPNEYHYRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NN1CCC=CC1

Description

N-[(tert-butylcarbamoyl)amino]-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C10H19N3O and its molecular weight is 197.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[(tert-butylcarbamoyl)amino]-1,2,3,6-tetrahydropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(tert-butylcarbamoyl)amino]-1,2,3,6-tetrahydropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of tert-butyl isocyanate (0.991 g) in methylene chloride (8 ml) was added dropwise to a mixture of N-amino-1,2,3,6-tetrahydropyridine hydrochloride (1.346 g) and triethylamine (1.012 g) in methylene chloride (40 ml) under ice bath cooling. The mixture was stirred for an hour at about 5° C. The reaction mixture was evaporated to dryness, and then the residue was dissolved in ethyl acetate (50 ml). The solution was washed with water (40 ml), dried over magnesium sulfate and evaporated to dryness. The crude residue was washed with ether and dried to give N-[(tert-butylcarbamoyl)amino]-1,2,3,6-tetrahydropyridine (0.50 g).